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Introduction

The cyclic nine-amino-acid peptide LyP-1 (CGNKRTRGC) is a promising targeting ligand for
diagnostic imaging and targeted therapy of pathologies characterized by the overexpression of
the p32 receptor (also known as gC1qR/HABP1).[1][2][3] The p32 protein is primarily a
mitochondrial matrix protein in normal cells, but it is aberrantly localized on the cell surface of
various tumor cells, tumor-associated macrophages, and cells within atherosclerotic plaques.[2]
[3][4] This differential expression makes p32 an attractive target for delivering imaging agents
and therapeutics.

LyP-1 not only binds to p32 but is also internalized into target cells through a C-end rule
(CendR) motif that is exposed after proteolytic cleavage, which then interacts with neuropilin-1
(NRP-1) to facilitate cell penetration.[1][5] This internalization property is highly advantageous
for delivering radionuclide payloads for Single Photon Emission Computed Tomography
(SPECT) imaging, a sensitive nuclear medicine imaging technique.[1][2] Radiolabeled LyP-1
peptides, such as those labeled with Technetium-99m (°°mTc) and lodine-131 (2311), have been
developed for non-invasive visualization of p32-expressing tissues.[1][2]
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These application notes provide an overview of the use of radiolabeled LyP-1 for SPECT
imaging, including detailed protocols for radiolabeling, in vitro cell binding assays, and in vivo
imaging and biodistribution studies.

Signaling and Targeting Pathway

The targeting mechanism of LyP-1 involves a multi-step process beginning with its binding to
the p32 receptor on the cell surface, followed by proteolytic cleavage and subsequent
internalization mediated by neuropilin.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem Contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress uasti

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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